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Compound of Interest

Compound Name: STING agonist-8

Cat. No.: B12415892 Get Quote

This document provides crucial safety and logistical information for handling STING agonist-8,

a potent activator of the Stimulator of Interferon Genes (STING) pathway. The following

procedures are designed to ensure the safety of laboratory personnel and to provide clear,

step-by-step guidance for the operational use and disposal of this compound.

Hazard Identification and Safety Data Summary
While a specific Safety Data Sheet (SDS) for STING agonist-8 is not publicly available, data

from analogous potent STING agonists suggest that the compound may be classified as

harmful if swallowed, and may cause skin, eye, and respiratory irritation.[1][2] The toxicological

properties have not been thoroughly investigated, and therefore, it should be handled with

care.[1]

Quantitative Data Summary

The following table summarizes typical data found in an SDS for a research chemical of this

nature. Specific values for STING agonist-8 should be confirmed with the supplier.
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Parameter Value Source/Comment

CAS Number 2745723-90-2 MedChemExpress[3]

EC₅₀
27 nM in THP1-Dual KI-

hSTING-R232 cells
MedChemExpress[3]

Appearance Solid
Assumed based on similar

compounds

Purity
>98% (or as specified by

supplier)

Confirm with Certificate of

Analysis

Solubility Varies by solvent

The dihydrochloride salt form

generally has enhanced water

solubility.

Storage Temperature -20°C for long-term storage

Recommended for many

STING agonists to ensure

stability.

Permissible Exposure Limit

(PEL)
No data available

Handle with appropriate

engineering controls.

LD₅₀ (Oral) No data available
Assume harmful if swallowed

based on related compounds.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment must be worn at all times

when handling STING agonist-8.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use impermeable and resistant gloves, such as nitrile gloves. The exact

break-through time should be confirmed with the glove manufacturer.

Body Protection: A lab coat is required. For procedures with a risk of splashing, consider

additional protective clothing.
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Respiratory Protection: If working with the compound as a powder or if aerosolization is

possible, use a NIOSH-approved respirator. Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Operational and Handling Plan
Engineering Controls:

Use process enclosures, local exhaust ventilation, or other engineering controls to manage

airborne levels. A certified chemical fume hood is highly recommended for all manipulations

of the solid compound and preparation of stock solutions.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so in a fume hood to avoid inhalation of dust.

Solution Preparation: When preparing solutions, add the solvent to the vial containing the

compound slowly to avoid splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

First Aid Measures
In the event of exposure, follow these procedures immediately:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing and wash it before reuse. If irritation

persists, seek medical attention.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.
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After Ingestion: Wash out the mouth with water, provided the person is conscious. Do NOT

induce vomiting. Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with STING agonist-8 must be treated as hazardous waste.

Solid Waste: Collect all disposable labware, contaminated PPE, and absorbent paper in a

designated, sealed hazardous waste container.

Liquid Waste: Collect unused solutions and contaminated solvents in a separate, clearly

labeled hazardous waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal environmental

regulations. Do not allow the substance to enter sewers or waterways.

STING Signaling Pathway
STING agonists activate the cGAS-STING pathway, a critical component of the innate immune

system. This pathway detects cytosolic DNA, leading to the production of type I interferons and

other inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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